(5-Methylisoxazol-3-yl)(3-((3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-yl)methyl)piperidin-1-yl)methanone

• IUPAC Name: (5-methyl-1,2-oxazol-3-yl)-[3-[(3-pyrazin-2-yl-1,2,4-oxadiazol-5-yl)methyl]piperidin-1-yl]methanone
• InChI: InChI=1S/C17H18N6O3/c1-11-7-13(21-25-11)17(24)23-6-2-3-12(10-23)8-15-20-16(22-26-15)14-9-18-4-5-19-14/h4-5,7,9,12H,2-3,6,8,10H2,1H3
• InChI Key: SAYWMRWMOKXXSQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NO1)C(=O)N2CCCC(C2)CC3=NC(=NO3)C4=NC=CN=C4
• Molecular Formula: C17H18N6O3
• Molecular Weight: 354.4 g/mol

Description

(5-Methylisoxazol-3-yl)(3-((3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-yl)methyl)piperidin-1-yl)methanone is a useful research compound. Its molecular formula is C17H18N6O3 and its molecular weight is 354.37. The purity is usually 95%.
BenchChem offers high-quality (5-Methylisoxazol-3-yl)(3-((3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-yl)methyl)piperidin-1-yl)methanone suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (5-Methylisoxazol-3-yl)(3-((3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-yl)methyl)piperidin-1-yl)methanone including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Activity

• Novel isoxazole-, 1,2,4-oxadiazole-, and pyrazole-methanone derivatives have been synthesized, with structures confirmed by spectral data. These derivatives exhibit antibacterial activity, highlighting their potential in developing new antimicrobial agents (Sangepu et al., 2016).
• Research on isoxazole and pyrazole derivatives has shown significant antibacterial and antifungal activities, suggesting their potential in addressing resistant microbial strains (Sanjeeva et al., 2022).

Structural Analysis and Antiproliferative Activity

• The structural characterization of a novel heterocycle with isoxazole and piperidin moieties revealed antiproliferative activity, supported by detailed X-ray diffraction studies. This underlines the compound's potential in cancer research (Prasad et al., 2018).

Anticancer and Antimicrobial Agents

• Pyrazole and isoxazole derivatives have been investigated for their anticancer and antimicrobial properties. Some compounds showed higher anticancer activity than standard drugs, while others displayed significant antimicrobial activity against various pathogens (Hafez et al., 2016).

Molecular Docking Studies

• Molecular docking studies of pyrazoline incorporated isoxazole derivatives against human breast cancer cell lines have identified compounds with potent anticancer activity. These studies offer a pathway for designing effective cancer therapeutics (Radhika et al., 2020).